Cas no 2228756-96-3 (2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene)

• Product Name: 2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene
• CAS No: 2228756-96-3
• MF: C₉H₈BrClF₂
• MW: 269.513628005981
• CID: 5837099
• PubChem ID: 165642512
• Update Time: 2025-10-18

2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene
• 2228756-96-3
• EN300-1934468

• Inchi： 1S/C9H8BrClF2/c1-5(10)4-6-7(12)2-3-8(13)9(6)11/h2-3,5H,4H2,1H3
• InChI Key： RQAGNVIQPNRBSJ-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C(=CC=C(C=1Cl)F)F

Computed Properties

• Exact Mass: 267.94660g/mol
• Monoisotopic Mass: 267.94660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene

Introduction to 2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene (CAS No. 2228756-96-3)

2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2228756-96-3, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of both bromine and chlorine substituents on a benzene ring, which are strategically positioned to enhance its reactivity and utility in synthetic applications. The introduction of fluorine atoms further modifies its electronic properties, making it a valuable intermediate in the development of pharmaceuticals and specialty chemicals.

The structural features of 2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene make it a versatile building block for further functionalization. The bromopropyl side chain provides a reactive site for nucleophilic substitution reactions, while the chloro and difluorobenzene moieties contribute to its stability and compatibility with various synthetic methodologies. Such structural attributes have positioned this compound as a key intermediate in the synthesis of more complex molecules, particularly in the context of drug discovery and development.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their unique physicochemical properties, which include improved metabolic stability, enhanced binding affinity to biological targets, and increased lipophilicity. These characteristics are particularly relevant in the design of small-molecule drugs, where fluorine atoms can modulate pharmacokinetic profiles and therapeutic efficacy. The study of 2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene within this context highlights its potential as a precursor for novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, which are fundamental to modern organic synthesis. The presence of both bromine and chlorine atoms allows for selective transformations via palladium-catalyzed reactions such as Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Heck reaction. These reactions enable the introduction of diverse functional groups at specific positions on the benzene ring, thereby facilitating the construction of structurally complex molecules. For instance, recent studies have demonstrated the use of 2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene as a precursor in the synthesis of novel heterocyclic compounds that exhibit promising biological activity.

Moreover, the incorporation of fluorine atoms into pharmaceutical candidates has been shown to influence their pharmacological properties significantly. Fluorine can enhance binding interactions with target proteins by increasing hydrophobicity and electronic effects. This has led to the development of fluorinated analogs with improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The compound 2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene exemplifies this trend, as its structure allows for further derivatization to create highly optimized drug candidates.

Recent advances in computational chemistry have also contributed to the understanding of how fluorine substitution affects molecular properties. Molecular modeling studies have revealed that the electron-withdrawing nature of fluorine atoms can modulate both electronic and steric interactions within a molecule. This knowledge is crucial for designing molecules with tailored properties, such as enhanced solubility or improved bioavailability. The structural complexity of 2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene makes it an attractive candidate for such studies, providing insights into how substituents influence molecular behavior.

The synthesis of 2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene itself is an intriguing challenge due to its multifaceted structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on a larger scale. For example, transition-metal-catalyzed reactions have been employed to facilitate key transformations efficiently.

In addition to its pharmaceutical applications, 2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene has potential uses in materials science. Fluorinated aromatic compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for applications in high-performance materials such as polymers and coatings. The unique electronic properties conferred by fluorine substitution can also be exploited in optoelectronic devices and advanced materials.

The growing body of research on fluorinated aromatic compounds underscores their importance as versatile intermediates in synthetic chemistry. The specific case of 2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene (CAS No. 2228756-96-3) highlights its potential across multiple domains, from drug discovery to advanced materials development. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the utility of this compound is expected to expand further.

In conclusion,2-(2-bromopropyl)-3-chloro-1,4-difluorobenzene represents a significant advancement in medicinal chemistry and materials science due to its unique structural features and reactivity profile. Its role as a key intermediate in cross-coupling reactions and its potential for further functionalization make it an invaluable asset for researchers seeking to develop novel therapeutics or advanced materials.